Cas no 40292-01-1 (N,N-dimethyl-4-[[4-(phenylazo)phenyl]azo]aniline)

N,N-dimethyl-4-[[4-(phenylazo)phenyl]azo]aniline structure
40292-01-1 structure
Product Name:N,N-dimethyl-4-[[4-(phenylazo)phenyl]azo]aniline
CAS No:40292-01-1
MF:C20H19N5
MW:329.398363351822
MDL:MFCD01830443
CID:925603
PubChem ID:3016176
Update Time:2025-04-19

N,N-dimethyl-4-[[4-(phenylazo)phenyl]azo]aniline Chemical and Physical Properties

Names and Identifiers

    • N,N-dimethyl-4-[[4-(phenylazo)phenyl]azo]aniline
    • N,N-dimethyl-4-[(4-phenyldiazenylphenyl)diazenyl]aniline
    • MFCD01830443
    • N,N-Dimethyl-4-((4-(phenylazo)phenyl)azo)aniline
    • 117212-31-4
    • N,N-Dimethyl-4-((4-(phenylazo)phenyl)azo)aniline, tech.
    • SCHEMBL8982830
    • EINECS 254-872-4
    • Benzenamine, N,N-dimethyl-4-[(1E)-2-[4-[(1E)-2-phenyldiazenyl]phenyl]diazenyl]-
    • DTXSID601038795
    • IQDOOYRFBZVZJF-UHFFFAOYSA-N
    • AKOS024339899
    • NS00057094
    • 40292-01-1
    • MDL: MFCD01830443
    • Inchi: 1S/C20H19N5/c1-25(2)20-14-12-19(13-15-20)24-23-18-10-8-17(9-11-18)22-21-16-6-4-3-5-7-16/h3-15H,1-2H3/b22-21+,24-23+
    • InChI Key: IQDOOYRFBZVZJF-RLPYSRNMSA-N
    • SMILES: N(C)(C)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 329.16404563g/mol
  • Monoisotopic Mass: 329.16404563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 52.7Ų

N,N-dimethyl-4-[[4-(phenylazo)phenyl]azo]aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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